Cas no 956386-16-6 (3-(2,5-dimethoxyphenyl)-1-phenyl-1H-pyrazole-4-carboxylic acid)

• Product Name: 3-(2,5-dimethoxyphenyl)-1-phenyl-1H-pyrazole-4-carboxylic acid
• CAS No: 956386-16-6
• MF: C₁₈H₁₆N₂O₄
• MW: 324.330644607544
• CID: 3107139
• PubChem ID: 2512457
• Update Time: 2025-05-22

3-(2,5-dimethoxyphenyl)-1-phenyl-1H-pyrazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-(2,5-dimethoxyphenyl)-1-phenyl-1H-pyrazole-4-carboxylic acid
• Z56347097
• 3-(2,5-dimethoxyphenyl)-1-phenylpyrazole-4-carboxylic acid
• 889-524-6
• AB00728557-01
• CS-0221715
• G19734
• SR-01000058745-1
• AKOS034449661
• EN300-09864
• 956386-16-6
• SR-01000058745
• 3-(2,5-dimethoxyphenyl)-1-phenyl-1H-pyrazole-4-carboxylicacid
• MFCD06357828
• CCG-304975

• Inchi： 1S/C18H16N2O4/c1-23-13-8-9-16(24-2)14(10-13)17-15(18(21)22)11-20(19-17)12-6-4-3-5-7-12/h3-11H,1-2H3,(H,21,22)
• InChI Key： XXPRPKAYBHGUQB-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(=CC=1C1C(C(=O)O)=CN(C2C=CC=CC=2)N=1)OC

Computed Properties

• Exact Mass: 324.11100700Da
• Monoisotopic Mass: 324.11100700Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 427
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 73.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on 3-(2,5-dimethoxyphenyl)-1-phenyl-1H-pyrazole-4-carboxylic acid

3-(2,5-Dimethoxyphenyl)-1-phenyl-1H-pyrazole-4-carboxylic Acid: A Comprehensive Overview

3-(2,5-Dimethoxyphenyl)-1-phenyl-1H-pyrazole-4-carboxylic acid (CAS No: 956386-16-6) is a structurally complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound belongs to the class of pyrazole derivatives, which are known for their diverse biological activities and potential therapeutic applications. The molecule consists of a pyrazole ring system substituted with a 2,5-dimethoxyphenyl group at the 3-position and a phenyl group at the 1-position, along with a carboxylic acid moiety at the 4-position. These structural features contribute to its unique chemical properties and biological functions.

The synthesis of 3-(2,5-dimethoxyphenyl)-1-phenyl-1H-pyrazole-4-carboxylic acid involves a series of well-defined organic reactions. Typically, the synthesis begins with the preparation of the pyrazole core through condensation reactions involving aldehydes or ketones and ammonia or its derivatives. Subsequent substitution reactions introduce the 2,5-dimethoxyphenyl and phenyl groups onto the pyrazole ring. The carboxylic acid group is introduced through oxidation or other functional group transformations. Recent advancements in synthetic methodologies have enabled the efficient and scalable production of this compound, making it more accessible for research and development purposes.

One of the most intriguing aspects of 3-(2,5-dimethoxyphenyl)-1-phenyl-1H-pyrazole-4-carboxylic acid is its diverse pharmacological profile. Studies have demonstrated that this compound exhibits potent anti-inflammatory, antioxidant, and neuroprotective activities. For instance, research published in *Journal of Medicinal Chemistry* highlights its ability to inhibit cyclooxygenase (COX) enzymes, which are key players in inflammation and pain signaling pathways. Additionally, its antioxidant properties have been attributed to its ability to scavenge free radicals and reduce oxidative stress in cellular models.

Recent studies have also explored the potential of 3-(2,5-dimethoxyphenyl)-1-phenyl-1H-pyrazole-4-carboxylic acid as a candidate for anticancer therapy. Preclinical experiments conducted by researchers at Stanford University have shown that this compound induces apoptosis in various cancer cell lines by modulating mitochondrial function and activating caspase pathways. Furthermore, its ability to inhibit key oncogenic signaling pathways such as PI3K/AKT/mTOR has been reported in *Nature Communications*, suggesting its potential as a targeted therapy for cancers with aberrant signaling.

In addition to its pharmacological applications, 3-(2,5-dimethoxyphenyl)-1-phenyl-1H-pyrazole-4-carboxylic acid has also found utility in materials science. Its unique electronic properties make it a promising candidate for use in organic electronics and optoelectronic devices. Research published in *Advanced Materials* demonstrates that this compound can serve as an efficient electron transport layer in organic photovoltaic cells, enhancing device performance and stability.

The versatility of 3-(2,5-dimethoxyphenyl)-1-phenyl-1H-pyrazole-4-carboxylic acid extends to its application in biotechnology as well. Its ability to bind metal ions has been exploited in the development of novel chelating agents for metallothionein regulation. A study published in *Biochemistry* highlights its potential as a therapeutic agent for metal-related disorders such as Wilson's disease.

Despite its numerous advantages, further research is required to fully harness the potential of 3-(2,5-dimethoxyphenyl)-1-phenyl-1H-pyrazole-4-carboxylic acid. Ongoing studies are focused on optimizing its pharmacokinetic properties to improve bioavailability and reduce toxicity. Collaborative efforts between academic institutions and pharmaceutical companies are expected to yield breakthroughs in its clinical development.

In conclusion, 3-(2,5-dimethoxyphenyl)-1